(1s,3s)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, cis
Overview
Description
(1s,3s)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, cis is a useful research compound. Its molecular formula is C5H11Br2N and its molecular weight is 245. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, cis involves the conversion of cyclobutanone to the corresponding cyclobutanone oxime, followed by reduction to the cyclobutanone amine. The amine is then reacted with bromomethane to form the desired product.", "Starting Materials": [ "Cyclobutanone", "Hydroxylamine hydrochloride", "Sodium acetate", "Sodium borohydride", "Bromomethane", "Hydrobromic acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with hydroxylamine hydrochloride and sodium acetate in ethanol to form the corresponding cyclobutanone oxime.", "Step 2: The cyclobutanone oxime is reduced with sodium borohydride in methanol to form the cyclobutanone amine.", "Step 3: The cyclobutanone amine is reacted with bromomethane in acetonitrile to form (1s,3s)-3-(bromomethyl)cyclobutan-1-amine.", "Step 4: The product from step 3 is treated with hydrobromic acid to form (1s,3s)-3-(bromomethyl)cyclobutan-1-amine hydrobromide, cis." ] } | |
CAS No. |
2742623-91-0 |
Molecular Formula |
C5H11Br2N |
Molecular Weight |
245 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
